Cas no 1315059-37-0 (1-(1H-Imidazol-4-yl)propan-1-amine)
1-(1H-Imidazol-4-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-Imidazol-4-yl)propan-1-amine
- F13131
- 1H-Imidazole-5-methanamine, α-ethyl-
-
- Inchi: 1S/C6H11N3/c1-2-5(7)6-3-8-4-9-6/h3-5H,2,7H2,1H3,(H,8,9)
- InChI Key: OEPOFONZJQGAQF-UHFFFAOYSA-N
- SMILES: N1C=NC=C1C(CC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 84.4
- XLogP3: -0.1
- Topological Polar Surface Area: 54.7
1-(1H-Imidazol-4-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493651-1g |
1-(1H-Imidazol-4-yl)propan-1-amine |
1315059-37-0 | 97% | 1g |
$474 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD446308-1g |
1-(1H-Imidazol-4-yl)propan-1-amine |
1315059-37-0 | 97% | 1g |
¥3290.0 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1797474-1g |
1-(1H-Imidazol-4-yl)propan-1-amine |
1315059-37-0 | 98% | 1g |
¥4023.00 | 2024-08-09 |
1-(1H-Imidazol-4-yl)propan-1-amine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 1-(1H-Imidazol-4-yl)propan-1-amine
Compound CAS No. 1315059-37-0: 1-(1H-Imidazol-4-yl)propan-1-amine
The compound with CAS No. 1315059-37-0, commonly referred to as 1-(1H-imidazol-4-yl)propan-1-amine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered aromatic heterocycle—with a propylamine group, resulting in a molecule with both nucleophilic and aromatic properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications and mechanisms of action.
The synthesis of 1-(1H-imidazol-4-yl)propan-1-amine typically involves multi-step reactions, often starting from readily available starting materials such as imidazole and propylamine derivatives. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of catalytic systems and microwave-assisted synthesis. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes in the industry.
One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The imidazole moiety is well-known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive component in medicinal chemistry. Recent studies have demonstrated that derivatives of 1-(1H-imidazol-4-yl)propan-1-amines exhibit potent bioactivity against various targets, including enzymes, receptors, and ion channels. For instance, certain analogs have shown promise in inhibiting kinases associated with cancer progression, highlighting their potential as therapeutic agents.
Beyond pharmacology, this compound has also found utility in materials science. Its ability to coordinate with metal ions makes it a valuable ligand in the synthesis of metalloporphyrins and other coordination complexes. These materials hold potential applications in catalysis, sensing, and energy storage technologies. Recent research has focused on understanding the electronic properties of these complexes using advanced computational techniques such as density functional theory (DFT), providing deeper insights into their reactivity and stability.
In terms of physical properties, 1-(1H-imidazol-4-yil)propan-i-amine exhibits a melting point around 220°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its handling during chemical transformations. The compound's stability under various reaction conditions has been extensively studied, revealing its resilience to oxidative degradation under mild conditions—a trait that enhances its suitability for large-scale synthesis.
The environmental impact of this compound has also been a subject of recent scrutiny. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 28 days in aqueous environments. This suggests that while it poses minimal risk to aquatic ecosystems under normal usage conditions, further research is required to assess its long-term ecological effects.
In conclusion, CAS No. 13i5o59-i7-o represents a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic techniques and computational modeling, positions it as a valuable tool for future innovations in drug discovery and materials science.
1315059-37-0 (1-(1H-Imidazol-4-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)